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Compound of Interest

Compound Name: Arabinosylisocytosine

Cat. No.: B15141865

Mechanism of Action

The cytotoxic effects of arabinosylcytosine are dependent on its intracellular conversion to the
active metabolite, arabinosylcytosine triphosphate (Ara-CTP).[1][4] This multi-step
phosphorylation is a critical determinant of its efficacy.

o Cellular Uptake and Activation: Arabinosylcytosine is transported into the cell where it is first
phosphorylated to arabinosylcytosine monophosphate (Ara-CMP) by the enzyme
deoxycytidine kinase (dCK).[4] Subsequently, it is further phosphorylated to the diphosphate
(Ara-CDP) and finally the active triphosphate (Ara-CTP) form.[4] Deoxycytidine kinase is the
rate-limiting enzyme in this activation pathway.[4]

« Inhibition of DNA Synthesis: Ara-CTP is a potent competitive inhibitor of DNA polymerase.[4]
[5] It competes with the natural substrate, deoxycytidine triphosphate (dCTP), for
incorporation into the elongating DNA strand during the S phase of the cell cycle.[2][4]

o DNA Damage and Chain Termination: Once incorporated into the DNA, the arabinose sugar
moiety of Ara-CTP, which differs from the deoxyribose of dCTP, creates a steric hindrance
that inhibits the rotation of the molecule.[2] This distortion of the DNA helix impedes further
DNA chain elongation by DNA polymerase, leading to a halt in DNA replication and repair.[1]
[2] The accumulation of these stalled replication forks and DNA strand breaks ultimately
triggers programmed cell death, or apoptosis.[3][6]
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« Inhibition of Other Enzymes: In addition to its primary effect on DNA polymerase,
arabinosylcytosine has also been shown to inhibit RNA polymerases and nucleotide
reductase enzymes, further contributing to its cytotoxic effects by disrupting both DNA and
RNA synthesis.[1]
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Mechanism of Action of Arabinosylcytosine (Ara-C)

Intracellular Space
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Signaling Pathways Modulated by Arabinosylcytosine (Ara-C)
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Mechanisms of Resistance to Arabinosylcytosine (Ara-C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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